2-Hydroxy-3-methylbutyric Acid

• CAS No.: 4026-18-0
• Product Name: 2-Hydroxy-3-methylbutyric Acid
• Molecular Formula: C5H10O3
• Molecular Weight: 118.13 g/mol
• IUPAC Name: 2-hydroxy-3-methylbutanoic acid
• Standard InChI: InChI=1S/C5H10O3/c1-3(2)4(6)5(7)8/h3-4,6H,1-2H3,(H,7,8)
• Standard InChIKey: NGEWQZIDQIYUNV-UHFFFAOYSA-N
• SMILES: CC(C)C(C(=O)O)O
• Canonical SMILES: CC(C)C(C(=O)O)O
• Physical Description: Solid
• Description: 2-Hydroxy-3-methylbutyric acid, also known as 2-hydroxyisovaleric acid or 3-methyl-2-hydroxybutyric acid, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 2-Hydroxy-3-methylbutyric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Hydroxy-3-methylbutyric acid has been detected in most biofluids, including saliva, urine, cerebrospinal fluid, and blood. Within the cell, 2-hydroxy-3-methylbutyric acid is primarily located in the cytoplasm and adiposome. 2-Hydroxy-3-methylbutyric acid exists in all eukaryotes, ranging from yeast to humans. 2-Hydroxy-3-methylbutyric acid participates in a number of enzymatic reactions. In particular, 2-hydroxy-3-methylbutyric acid can be biosynthesized from isovaleric acid. 2-Hydroxy-3-methylbutyric acid can also be converted into 2-hydroxyisovaleryl-CoA. 2-Hydroxy-3-methylbutyric acid has been found to be associated with the diseases known as dihydrolipoamide dehydrogenase deficiency; 2-hydroxy-3-methylbutyric acid has also been linked to the inborn metabolic disorders including maple syrup urine disease.; 2-hydroxy-3-methylbutyric acid is a valine derivative that is valine in which the amino group has been replaced by a hydroxy group. It has a role as a human metabolite. It derives from an isovaleric acid. It is a conjugate acid of a 2-hydroxy-3-methylbutyrate.
• Related CAS: 57618-22-1 (calcium[2:1] salt)
• Solubility: 350 mg/mL
• Synonyms: (±)-2-Hydroxy-3-methylbutyric Acid; (±)-2-Hydroxyisopentanoic Acid; (±)-2-Hydroxyisovaleric Acid; (±)-α-Hydroxyisovaleric Acid; 2-Hydroxy-3-methylbutanoic Acid; 2-Hydroxyisovaleric Acid; 2-Oxyisovaleric Acid; 3-Methyl-2-hydroxybutyric Acid; DL-2-Hydr
• PubChem Compound: 99823
• Last Modified: Nov 11 2021